6-chloro-N-(4-methoxyphenyl)nicotinamide
Cat. No. B2681500
M. Wt: 262.69
InChI Key: LMUKBBLEUSPBDV-UHFFFAOYSA-N
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Patent
US08324385B2
Procedure details
6-Chloro-N-(4-methoxy-phenyl)-nicotinamide was prepared from 4-methoxyaniline and 6-chloronicotinoyl chloride following a procedure similar to the one described in the synthesis of 6-chloro-N-(4-iodo-3-methyl-phenyl)-nicotinamide, above. The product was isolated after precipitation out of small volume of CH2Cl2 with hexanes. HRMS m/z calcd for C13H11N2OCl [M+H]+: 263.0582. Found: 263.0582.
Name
6-chloro-N-(4-iodo-3-methyl-phenyl)-nicotinamide
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0 (± 1) mol
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reactant
Reaction Step Two
Identifiers
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REACTION_CXSMILES
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[CH3:1][O:2][C:3]1[CH:9]=[CH:8][C:6]([NH2:7])=[CH:5][CH:4]=1.[Cl:10][C:11]1[CH:19]=[CH:18][C:14]([C:15](Cl)=[O:16])=[CH:13][N:12]=1.ClC1C=CC(C(NC2C=CC(I)=C(C)C=2)=O)=CN=1>>[Cl:10][C:11]1[CH:19]=[CH:18][C:14]([C:15]([NH:7][C:6]2[CH:8]=[CH:9][C:3]([O:2][CH3:1])=[CH:4][CH:5]=2)=[O:16])=[CH:13][N:12]=1
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Inputs
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Smiles
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COC1=CC=C(N)C=C1
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0 (± 1) mol
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ClC1=NC=C(C(=O)Cl)C=C1
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Step Two
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Name
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6-chloro-N-(4-iodo-3-methyl-phenyl)-nicotinamide
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0 (± 1) mol
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ClC1=NC=C(C(=O)NC2=CC(=C(C=C2)I)C)C=C1
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Conditions
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
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CUSTOM
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Details
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The product was isolated
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CUSTOM
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Type
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CUSTOM
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Details
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after precipitation out of small volume of CH2Cl2 with hexanes
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Outcomes
Product
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Name
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Type
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product
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ClC1=NC=C(C(=O)NC2=CC=C(C=C2)OC)C=C1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
